Cas no 832155-11-0 (Thiazole, 2-(2,6-diethylphenyl)-4-methyl-)

Thiazole, 2-(2,6-diethylphenyl)-4-methyl- structure
832155-11-0 structure
Product Name:Thiazole, 2-(2,6-diethylphenyl)-4-methyl-
CAS No:832155-11-0
MF:C14H17NS
MW:231.35648226738
CID:675670
PubChem ID:58669690
Update Time:2025-04-19

Thiazole, 2-(2,6-diethylphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 2-(2,6-diethylphenyl)-4-methyl-
    • 2-(2,6-diethylphenyl)-4-methyl-1,3-thiazole
    • 2-(2,6-Diethyl-phenyl)-4-methyl-thiazole
    • QCMPVRDKGHMMOB-UHFFFAOYSA-N
    • SCHEMBL5928996
    • 832155-11-0
    • DTXSID50729653
    • Inchi: 1S/C14H17NS/c1-4-11-7-6-8-12(5-2)13(11)14-15-10(3)9-16-14/h6-9H,4-5H2,1-3H3
    • InChI Key: QCMPVRDKGHMMOB-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1C1C(=CC=CC=1CC)CC

Computed Properties

  • Exact Mass: 231.10817072g/mol
  • Monoisotopic Mass: 231.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 41.1Ų
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